Cas no 878214-85-8 (N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide)

• Product Name: N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide
• CAS No: 878214-85-8
• MF: C₂₁H₂₅N₅OS
• MW: 395.521102666855
• CID: 5454596
• PubChem ID: 16331517
• Update Time: 2025-10-30

N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide

• Inchi： 1S/C21H25N5OS/c1-15(19(27)24-21(14-22)12-6-3-7-13-21)28-20-23-18(16-10-11-16)26(25-20)17-8-4-2-5-9-17/h2,4-5,8-9,15-16H,3,6-7,10-13H2,1H3,(H,24,27)
• InChI Key： JBPOUXZKZZLLHZ-UHFFFAOYSA-N
• SMILES： C(NC1(C#N)CCCCC1)(=O)C(SC1N=C(C2CC2)N(C2=CC=CC=C2)N=1)C

Computed Properties

• Exact Mass: 395.17798161g/mol
• Monoisotopic Mass: 395.17798161g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 11.46±0.20(Predicted)

Additional information on N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide

Introduction to N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide (CAS No. 878214-85-8)

N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 878214-85-8, represents a novel molecular entity with a unique structural framework that holds promise for various therapeutic applications. The intricate architecture of this molecule, featuring a combination of cyclohexyl, cyanocyclohexyl, cyclopropyl, phenyl, and triazolyl moieties, makes it a subject of intense study for its potential biological activity and pharmacological properties.

The chemical structure of N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide encompasses several key functional groups that contribute to its distinctive reactivity and interaction with biological targets. The presence of a cyano group at the cyclohexyl ring enhances its electrophilicity, while the thioether linkage introduces flexibility and potential for conformational changes. Furthermore, the triazolyl ring, which is appended through a sulfur atom, adds a layer of complexity that may influence binding affinity and selectivity in biological systems.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide has been investigated for its potential role in inhibiting key enzymes and receptors involved in inflammatory responses and cancer progression. Preliminary studies suggest that this compound may exhibit inhibitory activity against COX enzymes, which are well-known targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The structural features of this molecule, particularly the triazolothioether moiety, are believed to contribute to its ability to interact with these enzymes in a manner similar to established therapeutics.

Additionally, the compound's interaction with other biological targets has been explored in vitro. Research indicates that N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol-3-yl)thio]propanamide may have potential applications in the treatment of neurological disorders. The presence of the phenyl ring and the triazolyl moiety suggests that this compound could modulate neurotransmitter systems or interact with receptors involved in cognitive function and pain perception. These findings are particularly intriguing given the increasing demand for innovative treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of N-(1-Cyanocyclohexyl)-2-[(5-cyclopropyl-1-phenyl-1H-1,2,4-triazol^-3y)thio]propanamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the cyano group into the cyclohexane ring is typically achieved through cyanation reactions using appropriate cyanating agents. Subsequent functionalization at the propionic acid moiety involves thiolation reactions with sulfur-containing reagents to form the thioether linkage. The final step involves coupling the triazolyl component through nucleophilic substitution or condensation reactions.

The synthetic route to this compound has been optimized to ensure high yield and purity, which are critical for pharmaceutical applications. Advanced techniques such as chromatography and spectroscopic methods are employed to isolate and purify intermediates and the final product. The structural integrity of N-(1-Cyanocyclohexyl)-2-[(5-cyclopropylethene](y))thiopropionamide is verified using analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography.

The pharmacokinetic properties of N-(1-Cyanocyclohexyl)-2-[(5-cyclopentylethene](y))thiopropionamide have been evaluated in preclinical studies to assess its bioavailability, distribution, metabolism, and excretion (ADME). These studies provide valuable insights into how the compound behaves within living organisms and guide further development efforts. For instance, metabolic stability studies have revealed that the compound undergoes biotransformation primarily through oxidative pathways mediated by cytochrome P450 enzymes. Understanding these metabolic pathways is crucial for predicting drug-drug interactions and optimizing dosing regimens.

The potential therapeutic applications of N-(1-Cyanocyclohexyl)-2-[(5-cyclopentylethene](y))thiopropionamide extend beyond anti-inflammatory and anticancer indications. Emerging research suggests that this compound may have utility in treating infectious diseases by inhibiting bacterial enzymes or viral proteases. The structural motifs present in this molecule could mimic natural substrates or inhibitors, thereby disrupting essential bacterial metabolic pathways or viral replication cycles.

In conclusion, N-(1-Cyanocyclohexyl)-2-[(5-cyclopentylethene](y))thiopropionamide represents a promising candidate for further pharmaceutical development due to its unique chemical structure and potential biological activities. Ongoing research aims to elucidate its mechanism of action across various disease models and optimize its pharmacological profile for clinical translation. As our understanding of molecular interactions continues to advance, compounds like this one offer hope for innovative treatments that address unmet medical needs.